molecular formula C19H19N3O2 B258135 (3,4-dimethoxyphenyl)(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile

(3,4-dimethoxyphenyl)(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile

Cat. No. B258135
M. Wt: 321.4 g/mol
InChI Key: OGMZXAXZDKRYNZ-UHFFFAOYSA-N
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Description

(3,4-dimethoxyphenyl)(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile, also known as DPPA, is an organic compound that has gained significant attention in scientific research due to its potential applications in drug discovery and development. DPPA is a pyrazoline derivative that exhibits interesting biological activities, including anti-inflammatory, analgesic, and antitumor properties.

Mechanism of Action

The mechanism of action of (3,4-dimethoxyphenyl)(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile is not fully understood. However, studies have shown that (3,4-dimethoxyphenyl)(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile exerts its biological activities through the modulation of various signaling pathways. For instance, (3,4-dimethoxyphenyl)(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by suppressing the activation of NF-κB and MAPK signaling pathways. (3,4-dimethoxyphenyl)(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile has also been shown to activate the PPAR-γ receptor, which plays a key role in regulating glucose and lipid metabolism.
Biochemical and Physiological Effects:
(3,4-dimethoxyphenyl)(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile exhibits a range of biochemical and physiological effects that make it a potential candidate for the development of new drugs. Studies have shown that (3,4-dimethoxyphenyl)(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile possesses antioxidant properties, which help to protect cells from oxidative damage. Additionally, (3,4-dimethoxyphenyl)(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile has been found to exhibit anti-inflammatory and analgesic properties, which make it a potential candidate for the treatment of pain and inflammation-related disorders. (3,4-dimethoxyphenyl)(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile has also been shown to exhibit antitumor activity, making it a potential candidate for the development of anticancer drugs.

Advantages and Limitations for Lab Experiments

(3,4-dimethoxyphenyl)(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile has several advantages and limitations for lab experiments. One of the advantages of (3,4-dimethoxyphenyl)(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile is its ease of synthesis, which makes it readily available for research purposes. Additionally, (3,4-dimethoxyphenyl)(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile exhibits a range of biological activities, which makes it a potential candidate for the development of new drugs. However, one of the limitations of (3,4-dimethoxyphenyl)(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on (3,4-dimethoxyphenyl)(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile. One potential direction is the development of (3,4-dimethoxyphenyl)(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile-based drugs for the treatment of pain and inflammation-related disorders. Additionally, (3,4-dimethoxyphenyl)(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile could be further studied for its potential anticancer properties, with the aim of developing new anticancer drugs. Another potential direction is the study of the mechanism of action of (3,4-dimethoxyphenyl)(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile, which could provide insights into its biological activities and potential therapeutic applications.
Conclusion:
In conclusion, (3,4-dimethoxyphenyl)(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile is an organic compound that exhibits interesting biological activities, including anti-inflammatory, analgesic, and antitumor properties. The synthesis of (3,4-dimethoxyphenyl)(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile involves the reaction of 3,4-dimethoxybenzaldehyde with 3-phenyl-4,5-dihydro-1H-pyrazole-1-carboxylic acid hydrazide in the presence of acetic acid and acetic anhydride. (3,4-dimethoxyphenyl)(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile has several advantages and limitations for lab experiments, and there are several future directions for the research on (3,4-dimethoxyphenyl)(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile, including the development of (3,4-dimethoxyphenyl)(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile-based drugs for the treatment of pain and inflammation-related disorders, further study of its anticancer properties, and investigation of its mechanism of action.

Synthesis Methods

The synthesis of (3,4-dimethoxyphenyl)(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile involves the reaction of 3,4-dimethoxybenzaldehyde with 3-phenyl-4,5-dihydro-1H-pyrazole-1-carboxylic acid hydrazide in the presence of acetic acid and acetic anhydride. The reaction proceeds through a condensation reaction, followed by cyclization to form the pyrazoline ring. The resulting product is then treated with acetonitrile to obtain (3,4-dimethoxyphenyl)(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile.

Scientific Research Applications

(3,4-dimethoxyphenyl)(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile has been extensively studied for its potential applications in drug discovery and development. It exhibits promising biological activities that make it a potential candidate for the development of new drugs. (3,4-dimethoxyphenyl)(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile has been shown to possess anti-inflammatory and analgesic properties, which make it a potential candidate for the treatment of pain and inflammation-related disorders. Additionally, (3,4-dimethoxyphenyl)(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile has been found to exhibit antitumor activity, making it a potential candidate for the development of anticancer drugs.

properties

Product Name

(3,4-dimethoxyphenyl)(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile

Molecular Formula

C19H19N3O2

Molecular Weight

321.4 g/mol

IUPAC Name

2-(3,4-dimethoxyphenyl)-2-(5-phenyl-3,4-dihydropyrazol-2-yl)acetonitrile

InChI

InChI=1S/C19H19N3O2/c1-23-18-9-8-15(12-19(18)24-2)17(13-20)22-11-10-16(21-22)14-6-4-3-5-7-14/h3-9,12,17H,10-11H2,1-2H3

InChI Key

OGMZXAXZDKRYNZ-UHFFFAOYSA-N

SMILES

COC1=C(C=C(C=C1)C(C#N)N2CCC(=N2)C3=CC=CC=C3)OC

Canonical SMILES

COC1=C(C=C(C=C1)C(C#N)N2CCC(=N2)C3=CC=CC=C3)OC

Origin of Product

United States

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